114977-28-5

Docetaxel

In Stock

• CAS RN:
• 114977-28-5

• Formula:
• C₄₃H₅₃NO₁₄

• InChI:
• InChI=1S/C43H53NO14/c1-22-26(55-37(51)32(48)30(24-15-11-9-12-16-24)44-38(52)58-39(3,4)5)20-43(53)35(56-36(50)25-17-13-10-14-18-25)33-41(8,34(49)31(47)29(22)40(43,6)7)27(46)19-28-42(33,21-54-28)57-23(2)45/h9-18,26-28,30-33,35,46-48,53H,19-21H2,1-8H3,(H,44,52)/t26-,27-,28+,30-,31+,32+,33-,35-,41+,42-,43+/m0/s1

• InChIKey:
• ZDZOTLJHXYCWBA-VCVYQWHSSA-N

• Docetaxel is a taxane anti-cancer agent related to paclitaxel.
  An antineoplastic. An antimitotic agent that promotes the assembly of microtublules and inhibits their depolymerization to free tubulin. Docetaxel is of the chemotherapy drug class;  taxane, and is a semi-synthetic analogue of paclitaxel (Taxol), an extract from the bark of the rare Pacific yew tree Taxus brevifolia. Due to scarcity of paclitaxel, extensive research was carried out leading to the formulation of docetaxel – an esterified product of 10-deacetyl baccatin III, which is extracted from the renewable and more readily available leaves of the European yew tree.
  Docetaxel is an antineoplastic agent that has a unique mechanism of action as an inhibitor of cellular mitosis and that currently plays a central role in the therapy of many solid tumor including breast and lung cancer. Docetaxel therap...

Docetaxel intermediate

• CAS RN:
• 114977-28-5; 148408-66-6

• Formula:
• C43H53NO14

• InChI:
• InChI=1S/C43H53NO14/c1-22-26(55-37(51)32(48)30(24-15-11-9-12-16-24)44-38(52)58-39(3,4)5)20-43(53)35(56-36(50)25-17-13-10-14-18-25)33-41(8,34(49)31(47)29(22)40(43,6)7)27(46)19-28-42(33,21-54-28)57-23(2)45/h9-18,26-28,30-33,35,46-48,53H,19-21H2,1-8H3,(H,44,52)/t26-,27-,28+,30-,31+,32+,33-,35-,41+,42-,43-/m0/s1

• InChIKey:
• ZDZOTLJHXYCWBA-BSEPLHNVSA-N

• Docetaxel intermediate is a useful research compound. Its molecular formula is C43H53NO14 and its molecular weight is 807.89. The purity is usually 95%.